Inz-4
Overview
Description
Inz-4 is a potent fungal-selective inhibitor of mitochondrial cytochrome bc1.
Scientific Research Applications
Terahertz Imaging and Sensing Technologies
Terahertz (THz) imaging and sensing technologies have gained prominence in medical, military, and security applications. These technologies are now being used in international airports for security screening, in major medical centers for cancer and burn diagnosis, and at border patrol checkpoints for identifying concealed explosives, drugs, and weapons. The advances in THz applications have reinvigorated interest in the biological effects associated with this frequency range, which is crucial for health hazard evaluation and the development of safety standards for THz systems (Wilmink & Grundt, 2011).
Electrocatalytic Oxidation and Analysis of Isoniazid
The development of new methods for the analysis of isoniazid (INZ), an effective anti-tuberculosis drug, is a significant area of research. Recent innovations include electroanalytical methods for routine analysis of INZ in pharmaceutical chemistry. Notably, a gold nanoparticles decorated carbon nanofibers-chitosan modified carbon screen printed electrode has shown promising results in high stable flow injection analysis (FIA) of INZ (Nellaiappan & Senthil Kumar, 2017).
Voltammetric Behavior and Determination of Isoniazid
Another research focus is on the voltammetric behavior of INZ at modified electrodes. Studies involving overoxidized polypyrrole modified glassy carbon electrodes have demonstrated catalytic activity toward the electro-oxidation of INZ. This method has been successfully applied for the analysis of INZ in solid pharmaceutical formulations (Majidi, Jouyban, & Asadpour-Zeynali, 2006).
Terahertz Wave Imaging: Horizons and Hurdles
THz science is poised to significantly impact biotechnology, offering potential applications in imaging, medical diagnosis, health monitoring, environmental control, and chemical and biological identification. Despite its potential, THz wave (T-ray) imaging faces major challenges that need to be addressed for its broader application (Zhang, 2002).
System Dynamics Modeling and TRIZ in Problem Solving
The combination of system dynamics modeling and the theory of inventive problem solving (TRIZ) is an emerging research area. This approach is useful for modeling and simulating different system states over time, especially in complex systems involving multiple interrelated problems. It offers a novel method for solving inventive problems (Delgado-Maciel et al., 2017).
Integrative Zoology and Its Growth
The inclusion of Integrative Zoology (INZ) in Zoological Record and ISI Web of Knowledge marks a significant milestone in the field. This development enhances the journal’s impact and makes its content more accessible, furthering research in zoological sciences (Zhang & Buckeridge, 2009).
properties
CAS RN |
1585213-98-4 |
|---|---|
Product Name |
Inz-4 |
Molecular Formula |
C18H14F4N2O2 |
Molecular Weight |
366.315 |
IUPAC Name |
3-[2-Fluoro-5-(trifluoromethyl)phenyl]-7-methyl-1H-indazole-1-acetic acid methyl ester |
InChI |
InChI=1S/C18H14F4N2O2/c1-10-4-3-5-12-16(23-24(17(10)12)9-15(25)26-2)13-8-11(18(20,21)22)6-7-14(13)19/h3-8H,9H2,1-2H3 |
InChI Key |
HNOVBJYCGAYMLG-UHFFFAOYSA-N |
SMILES |
O=C(OC)CN1N=C(C2=CC(C(F)(F)F)=CC=C2F)C3=C1C(C)=CC=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Inz-4; Inz4; Inz 4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(6-{3-[4-(Dimethylamino)butoxy]-5-Propoxyphenoxy}-1,3-Dimethyl-2-Oxo-2,3-Dihydro-1h-Benzimidazol-5-Yl)-3,4-Dimethoxybenzenesulfonamide](/img/structure/B608034.png)
